![molecular formula C6H5BrN2O B1601980 2-Bromo-1-(pyrimidin-5-yl)ethanone CAS No. 58004-79-8](/img/structure/B1601980.png)
2-Bromo-1-(pyrimidin-5-yl)ethanone
Overview
Description
“2-Bromo-1-(pyrimidin-5-yl)ethanone” is a chemical compound with the molecular formula C6H5BrN2O. It has an average mass of 201.021 Da and a monoisotopic mass of 199.958511 Da .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been reported in the literature . For instance, 6-(4-substituted phenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole was synthesized and evaluated for anti-tubercular potential against Mycobacterium tuberculosis strain .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a density of 2.0±0.1 g/cm3, a boiling point of 364.3±48.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.8 mmHg at 25°C . It also has an enthalpy of vaporization of 61.0±3.0 kJ/mol and a flash point of 174.1±29.6 °C .Scientific Research Applications
Synthesis and Biological Activity
2-Bromo-1-(pyrimidin-5-yl)ethanone serves as a pivotal intermediate in the synthesis of various heterocyclic compounds with significant biological activities. For instance, it has been utilized in the preparation of 2-substituted 6-bromo-3-methylthiazolo[3,2-a]-benzimidazole derivatives, which have demonstrated potent immunosuppressive and immunostimulatory effects, as well as strong cytotoxicity against various cancer cell lines, including colon carcinoma, hepatocellular carcinoma, and lymphoblastic leukemia cells (H. Abdel‐Aziz, N. Hamdy, A. Gamal-Eldeen, & I. Fakhr, 2011).
Antiviral and Antibacterial Activities
The compound also plays a role in creating novel thieno[2, 3-d]pyrimidines, exhibiting antibacterial activities against both Gram-positive and Gram-negative bacteria, highlighting its potential in developing new antimicrobial agents (Salahuddin, Sunil Kakad, & S. Shantakumar, 2009). Additionally, its derivatives have been evaluated for antiviral activity, particularly against various virus strains, indicating its importance in synthesizing potential antiviral drugs (Kamaljit Singh, Kawaljit Singh, & J. Balzarini, 2013).
Anti-HIV Properties
In the realm of antiretroviral research, this compound derivatives have been synthesized to exhibit clear virus-inhibiting properties against the human immunodeficiency virus (HIV-1) in vitro, contributing to the search for effective treatments for HIV/AIDS (M. Novikov, A. Ozerov, O. Sim, & R. Buckheit, 2004).
Future Directions
The future directions for “2-Bromo-1-(pyrimidin-5-yl)ethanone” could involve further exploration of its synthesis, chemical reactions, and potential biological activities. Given the broad range of activities exhibited by similar compounds, it may be of interest to investigate its potential applications in medicinal chemistry .
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole derivatives, have been found to interact with a broad range of targets due to their diverse chemical and biological properties .
Mode of Action
It’s worth noting that similar compounds have been reported to show a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . These activities suggest a complex interaction with multiple targets, leading to various changes at the cellular level.
Biochemical Pathways
Given the broad range of biological activities exhibited by similar compounds, it can be inferred that multiple pathways may be affected .
Pharmacokinetics
It’s worth noting that the compound’s solubility in polar solvents could potentially influence its bioavailability .
Result of Action
The wide range of biological activities exhibited by similar compounds suggests that the compound could have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
2-bromo-1-pyrimidin-5-ylethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2O/c7-1-6(10)5-2-8-4-9-3-5/h2-4H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJAIWSTYYPAPIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=N1)C(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40574033 | |
Record name | 2-Bromo-1-(pyrimidin-5-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40574033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
58004-79-8 | |
Record name | 2-Bromo-1-(5-pyrimidinyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58004-79-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-1-(pyrimidin-5-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40574033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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